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Compound of Interest

Compound Name: SDZ283-910

Cat. No.: B1680934

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides essential safety and logistical information for
the disposal of SDZ283-910, a peptidomimetic compound investigated as an inhibitor of HIV-1
protease.[1][2][3][4] While a specific Safety Data Sheet (SDS) with detailed disposal
instructions for SDZ283-910 is not publicly available, this document outlines a comprehensive,
step-by-step approach based on general best practices for research chemicals of this nature.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department and obtain the official SDS from the manufacturer or supplier before handling or

disposing of this compound.

Chemical and Physical Properties of SDZ283-910

A summary of the known properties of SDZ283-910 is presented below to inform a preliminary
risk assessment.
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Property Value Reference
Molecular Formula C46H59N509 [1]
Molecular Weight 826.0 g/mol [1]
Chemical Class Peptidomimetic [1]

benzyl N-[(2S)-1-
[[(2S,3R,4R)-3-hydroxy-5-
[[(2S)-1-[(2-hydroxy-4-
methoxyphenyl)methylamino]-
3-methyl-1-oxobutan-2-

IUPAC Name _ [1]
ylJamino]-4-[(4-
methoxyphenyl)methylamino]-
5-oxo-1-phenylpentan-2-
ylJamino]-3,3-dimethyl-1-

oxobutan-2-ylJcarbamate

Synonyms SDZ 283-910, SDZ-283910 [1]

General Experimental Protocol for Handling and
Disposal

The following protocol provides a general framework for the safe handling and disposal of
research chemicals like SDZ283-910 in the absence of a specific SDS.

1. Risk Assessment and Information Gathering:

o Objective: To understand the potential hazards associated with the compound.
e Procedure:

o Attempt to obtain the Safety Data Sheet (SDS) from the manufacturer or supplier of SDZ283-
910. This is the most critical step.

» Review the known chemical properties (see table above). Given its classification as a
peptidomimetic and its use as a protease inhibitor, handle it as a potentially bioactive and
hazardous compound.

o Consult your institution's chemical safety guidelines and EHS department for guidance on
handling compounds with limited safety information.
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. Personal Protective Equipment (PPE) and Engineering Controls:

Objective: To minimize exposure during handling and disposal.
Procedure:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.
Wear standard laboratory PPE, including:

Safety glasses or goggles.
A flame-resistant lab coat.
Nitrile gloves (check for compatibility with any solvents used).

Ensure easy access to an eyewash station and safety shower.
. Spill Management:

Objective: To safely contain and clean up any accidental spills.
Procedure:

In case of a small spill, alert others in the immediate area.

If the substance is a solid, carefully sweep or vacuum it up, avoiding dust generation. Place
the collected material in a sealed container for disposal.

If the substance is in solution, absorb the spill with an inert material (e.g., vermiculite, sand,
or a chemical spill pillow).

Clean the spill area with an appropriate solvent, followed by soap and water.

All materials used for cleanup should be treated as hazardous waste.

. Waste Segregation and Disposal:

Objective: To ensure the compound is disposed of in accordance with institutional and
regulatory requirements.
Procedure:

Do not dispose of SDZ283-910 down the drain or in the regular trash.

Solid Waste: Collect any solid SDZ283-910 and contaminated materials (e.g., weighing
paper, contaminated gloves) in a clearly labeled hazardous waste container.

Liquid Waste: If SDZ283-910 is in a solvent, collect it in a compatible, labeled hazardous
waste container. Do not mix with incompatible waste streams.
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o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
("SDZ283-910"), and any known hazards.

o Storage: Store the waste container in a designated satellite accumulation area until it is
collected by your institution's EHS personnel.

» Disposal: Arrange for pickup and disposal through your institution's EHS department. They
will ensure it is disposed of in accordance with local, state, and federal regulations.

Visualized Workflow for Chemical Disposal

The following diagram illustrates the logical steps to follow when disposing of a research
chemical for which a specific Safety Data Sheet is not readily available.
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Caption: General workflow for the safe handling and disposal of a research chemical with
unknown specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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